Cas no 1159797-03-1 (2-(4-Chloro-2-fluorophenyl)acetyl chloride)

• Product Name: 2-(4-Chloro-2-fluorophenyl)acetyl chloride
• CAS No: 1159797-03-1
• MF: C₈H₅Cl₂FO
• MW: 207.02910399437
• MDL: MFCD20233133
• CID: 4574133
• PubChem ID: 56604442
• Update Time: 2025-08-04

2-(4-Chloro-2-fluorophenyl)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluorophenylacetyl chloride
• 2-(4-Chloro-2-fluorophenyl)acetyl chloride

• MDL： MFCD20233133
• Inchi： 1S/C8H5Cl2FO/c9-6-2-1-5(3-8(10)12)7(11)4-6/h1-2,4H,3H2
• InChI Key： SAXZZYSDIRHSPS-UHFFFAOYSA-N
• SMILES： C(Cl)(CC1=CC=C(Cl)C=C1F)=O

Computed Properties

• Exact Mass: 205.9701483g/mol
• Monoisotopic Mass: 205.9701483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-Chloro-2-fluorophenyl)acetyl chloride

Professional Introduction to 2-(4-Chloro-2-fluorophenyl)acetyl chloride (CAS No. 1159797-03-1)

2-(4-Chloro-2-fluorophenyl)acetyl chloride, with the chemical formula C₈H₅Cl₂FO, is a significant intermediate in the field of pharmaceutical and chemical synthesis. This compound, identified by its unique CAS number 1159797-03-1, has garnered considerable attention due to its versatile applications in the development of bioactive molecules. The presence of both chloro and fluoro substituents on the aromatic ring imparts unique reactivity, making it a valuable building block for medicinal chemists.

The structural features of 2-(4-Chloro-2-fluorophenyl)acetyl chloride contribute to its utility in various synthetic pathways. The acetyl chloride moiety is particularly noteworthy, as it serves as a reactive handle for introducing acetyl groups into target molecules. This functionality is widely employed in the synthesis of peptides, amides, and other heterocyclic compounds. The aromatic ring, further modified by chloro and fluoro groups, enhances the compound's interaction with biological targets, thereby facilitating the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their improved metabolic stability and binding affinity. The fluorine atom, in particular, is known to modulate the electronic properties of the aromatic system, leading to enhanced pharmacokinetic profiles. The combination of chloro and fluoro substituents in 2-(4-Chloro-2-fluorophenyl)acetyl chloride makes it an attractive candidate for designing molecules with optimized biological activity.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in anticancer therapies. The acetyl chloride group can be used to introduce acetyl derivatives that interact with specific residues on the kinase active site. Additionally, the electron-withdrawing nature of the chloro and fluoro groups can fine-tune the binding interactions, leading to more potent and selective inhibitors.

Recent studies have highlighted the potential of 2-(4-Chloro-2-fluorophenyl)acetyl chloride in developing antiviral agents. The compound's ability to undergo facile functionalization allows for the creation of diverse molecular architectures that can disrupt viral replication cycles. For instance, researchers have utilized this intermediate to synthesize peptidomimetics that mimic viral protease substrates, thereby inhibiting viral protease activity. Such inhibitors have shown promise in preclinical trials as effective antiviral therapeutics.

The role of 2-(4-Chloro-2-fluorophenyl)acetyl chloride extends beyond pharmaceutical applications into agrochemicals and material science. In agrochemicals, fluorinated aromatic compounds are increasingly being used to develop pesticides with improved efficacy and environmental safety. The structural versatility of this compound allows for the design of molecules that target specific enzymes involved in plant growth regulation or pest metabolism. Similarly, in material science, fluorinated derivatives are employed in the development of advanced polymers and coatings due to their unique electronic and thermal properties.

The synthesis of 2-(4-Chloro-2-fluorophenyl)acetyl chloride typically involves multi-step organic transformations starting from readily available precursors such as 4-chloro-2-fluorobenzaldehyde. The key step involves the conversion of the aldehyde group into an acyl chloride using reagents like thionyl chloride or phosphorus pentachloride. This transformation is highly efficient and proceeds under mild conditions, making it suitable for large-scale production.

In conclusion, 2-(4-Chloro-2-fluorophenyl)acetyl chloride (CAS No. 1159797-03-1) is a multifunctional intermediate with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features enable the synthesis of bioactive molecules with enhanced pharmacological properties. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to remain a cornerstone in organic synthesis and drug discovery.